3β,11α,12β-Trihydroxy-5α-androstane-17β-carboxylic acid methyl ester
3β,11α,12β-Trihydroxy-5α-androstane-17β-carboxylic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
10005-94-4
VCID:
VC0156368
InChI:
InChI=1S/C21H34O5/c1-20-9-8-12(22)10-11(20)4-5-13-14-6-7-15(19(25)26-3)21(14,2)18(24)17(23)16(13)20/h11-18,22-24H,4-10H2,1-3H3/t11-,12-,13-,14-,15+,16+,17-,18+,20-,21-/m0/s1
SMILES:
CC12CCC(CC1CCC3C2C(C(C4(C3CCC4C(=O)OC)C)O)O)O
Molecular Formula:
C21H34O5
Molecular Weight:
366.5 g/mol
3β,11α,12β-Trihydroxy-5α-androstane-17β-carboxylic acid methyl ester
CAS No.: 10005-94-4
Main Products
VCID: VC0156368
Molecular Formula: C21H34O5
Molecular Weight: 366.5 g/mol
| CAS No. | 10005-94-4 |
|---|---|
| Product Name | 3β,11α,12β-Trihydroxy-5α-androstane-17β-carboxylic acid methyl ester |
| Molecular Formula | C21H34O5 |
| Molecular Weight | 366.5 g/mol |
| IUPAC Name | methyl (3S,5S,8S,9S,10S,11S,12S,13S,14S,17S)-3,11,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-17-carboxylate |
| Standard InChI | InChI=1S/C21H34O5/c1-20-9-8-12(22)10-11(20)4-5-13-14-6-7-15(19(25)26-3)21(14,2)18(24)17(23)16(13)20/h11-18,22-24H,4-10H2,1-3H3/t11-,12-,13-,14-,15+,16+,17-,18+,20-,21-/m0/s1 |
| Standard InChIKey | GCCZGHOHPBUMGK-KWEVSNSISA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C[C@@H]1CC[C@@H]3[C@@H]2[C@@H]([C@H]([C@]4([C@H]3CC[C@@H]4C(=O)OC)C)O)O)O |
| SMILES | CC12CCC(CC1CCC3C2C(C(C4(C3CCC4C(=O)OC)C)O)O)O |
| Canonical SMILES | CC12CCC(CC1CCC3C2C(C(C4(C3CCC4C(=O)OC)C)O)O)O |
| PubChem Compound | 22296429 |
| Last Modified | Nov 11 2021 |
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